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Compound of Interest

Compound Name: 5-Bromo-2-(pyrrolidin-1-yl)pyridine

Cat. No.: B1286013

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
characteristics of 5-Bromo-2-(pyrrolidin-1-yl)pyridine. Due to the limited availability of public,
experimentally-derived spectral data for this specific compound, the following sections present
predicted *H and 3C NMR data based on established chemical shift principles and analysis of
structurally related compounds. This guide also outlines a comprehensive, standard
experimental protocol for the acquisition of such data and includes workflow visualizations to

aid in conceptual understanding.

Predicted *H and **C NMR Data

The chemical shifts for 5-Bromo-2-(pyrrolidin-1-yl)pyridine are influenced by the electron-
withdrawing effect of the bromine atom and the electron-donating effect of the pyrrolidine group
on the pyridine ring. The predicted data is summarized in the tables below.

Table 1: Predicted *H NMR Data for 5-Bromo-2-(pyrrolidin-1-yl)pyridine in CDCIs
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Chemical Shift (5,

Coupling Constant

Multiplicity Assignment
ppm) (3, Hz)
~8.15 d ~25 H-6 (Pyridine)
~7.50 dd ~9.0,25 H-4 (Pyridine)
~6.25 d ~9.0 H-3 (Pyridine)
H-2', H-5' (Pyrrolidine,
~3.45 t ~6.5
-NCH2)
H-3', H-4' (Pyrrolidine,
~1.95 m ~6.5

-CH2)

Table 2: Predicted *C NMR Data for 5-Bromo-2-(pyrrolidin-1-yl)pyridine in CDCls

Chemical Shift (6, ppm)

Assignment

~ 158.0 C-2 (Pyridine)

~149.0 C-6 (Pyridine)

~140.0 C-4 (Pyridine)

~108.0 C-3 (Pyridine)

~106.0 C-5 (Pyridine)

~46.5 C-2', C-5' (Pyrrolidine, -NCHz)
~25.5 C-3', C-4' (Pyrrolidine, -CH2)

Disclaimer: The data presented in Tables 1 and 2 are predicted values. Actual experimental

results may vary based on solvent, concentration, and instrument calibration.

Structural and Workflow Diagrams

To visualize the molecule and the process of its analysis, the following diagrams are provided.
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Chemical Structure of 5-Bromo-2-(pyrrolidin-1-yl)pyridine
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Sample Preparation
(5-10 mg in ~0.6 mL CDCI5)

!

Transfer to NMR Tube

!

NMR Spectrometer
(e.g., 400 MHz)

!

Data Acquisition
(*H, 13C, COSY, HSQC)

!

Data Processing
(Fourier Transform, Phasing,
Baseline Correction)

!

Spectral Analysis
(Peak Picking, Integration,
Shift Assignment)

!

Structure Verification

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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